N-(6-chlorobenzo[d]thiazol-2-yl)-3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)propanamide

• IUPAC Name: N-(6-chloro-1,3-benzothiazol-2-yl)-3-(1-methyl-6-oxopyridazin-3-yl)propanamide
• InChI: InChI=1S/C15H13ClN4O2S/c1-20-14(22)7-4-10(19-20)3-6-13(21)18-15-17-11-5-2-9(16)8-12(11)23-15/h2,4-5,7-8H,3,6H2,1H3,(H,17,18,21)
• InChI Key: YWCNKHLBYNCBFM-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C=CC(=N1)CCC(=O)NC2=NC3=C(S2)C=C(C=C3)Cl
• Molecular Formula: C15H13ClN4O2S
• Molecular Weight: 348.8 g/mol

Description

N-(6-chlorobenzo[d]thiazol-2-yl)-3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)propanamide is a useful research compound. Its molecular formula is C15H13ClN4O2S and its molecular weight is 348.81. The purity is usually 95%.
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Scientific Research Applications

Crystal Structure and Herbicidal Activity

Compounds with structures similar to N-(6-chlorobenzo[d]thiazol-2-yl)-3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)propanamide have been studied for their crystal structure and potential herbicidal activity. For instance, N-(5,7-dimethoxy-2H-[1,2,4]thiadiazolo[2,3-a]pyrimidin-2-ylidene)-2-(2,4-dichlorophenoxy)propanamide demonstrated effective herbicidal activity, highlighting the agricultural implications of these compounds (Liu et al., 2008).

Antimicrobial and Anticancer Properties

Research into N-[(benzo)thiazol-2-yl]-2/3-[3,4-dihydroisoquinolin-2(1H)-yl]ethan/propanamide derivatives revealed significant antimicrobial, anti-inflammatory, and psychotropic activities. These compounds demonstrated marked sedative action, high anti-inflammatory activity, selective cytotoxic effects against tumor cell lines, and some even showed antimicrobial action (Zablotskaya et al., 2013).

Anticonvulsant and Muscle Relaxant Activities

Derivatives similar to the compound have been synthesized and evaluated for their anticonvulsant and muscle relaxant activities. Some derivatives showed promising anticonvulsant activity in models like maximal electroshock (MES) and pentylenetetrazole (PTZ) models, alongside significant muscle relaxant activity (Sharma et al., 2013).

Synthesis and Evaluation as Anticancer Agents

Another field of application is the synthesis of novel thiazole and 1,3,4-thiadiazole derivatives incorporating thiazole moiety for their potent anticancer activities. These synthesized compounds showed promising results against specific cancer cell lines, indicating their potential as anticancer agents (Gomha et al., 2017).

Urease Inhibition and Cytotoxicity

Bi-heterocyclic propanamides were synthesized and evaluated for their urease inhibitory potential and cytotoxic behavior. These compounds exhibited promising activity against urease enzyme and were found to be less cytotoxic agents, suggesting potential applications in medical research for treating diseases associated with urease activity (Abbasi et al., 2020).